Cas no 2171846-31-2 (2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid
• CAS No: 2171846-31-2
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6286486
• PubChem ID: 165815870
• Update Time: 2025-07-21

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid
• 2-({1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}oxy)acetic acid
• 2171846-31-2
• EN300-1573248

• Inchi： 1S/C27H30N2O6/c30-24(31)17-34-18-14-29(15-18)25(32)27(12-6-1-7-13-27)28-26(33)35-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,1,6-7,12-17H2,(H,28,33)(H,30,31)
• InChI Key： AUIFUKDDSVBFIS-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C1)C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid (CAS No. 2171846-31-2)

2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid, identified by its CAS number 2171846-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and proteomics, while the azetidine ring introduces conformational constraints that may influence its binding affinity and metabolic stability.

The synthesis of 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The Fmoc moiety, a protecting group commonly used in solid-phase peptide synthesis, underscores the compound's relevance in the development of novel therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules, paving the way for their exploration in drug discovery.

In the realm of medicinal chemistry, the structural features of 2-({1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}oxy)acetic acid make it a promising candidate for targeting various biological pathways. The azetidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to mimic natural amino acid residues, which can enhance binding interactions with protein targets. This property is particularly valuable in the design of enzyme inhibitors and receptor modulators. Moreover, the cyclohexanecarbonyl group contributes to steric hindrance, potentially improving selectivity against off-target effects.

Recent studies have highlighted the potential of 2-(fluorenylmethoxycarbonylamino)cyclohexanecarbonylazetidinyl oxy)acetic acid (CAS No. 2171846-31-2) as a scaffold for developing novel bioactive molecules. Research has demonstrated its utility in modulating inflammatory pathways by interacting with key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety but also enhances the solubility and stability of the compound, making it suitable for further pharmacological evaluation.

The biological activity of this compound has been further explored through computational modeling and experimental assays. Molecular docking studies have revealed that it can bind to specific pockets on target proteins with high affinity, suggesting its potential as a lead compound for drug development. Additionally, in vitro experiments have shown that derivatives of 2-(fluorenylmethoxycarbonylamino)cyclohexanecarbonylazetidinyl oxy)acetic acid exhibit promising anti-inflammatory and analgesic properties. These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

The structural complexity of CAS No. 2171846-31-2 also offers opportunities for chemical diversity and optimization. By modifying substituents on the fluorenylmethoxycarbonyl group or exploring alternative protecting strategies, chemists can generate libraries of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel therapeutic agents.

In conclusion, 2-(fluorenylmethoxycarbonylamino)cyclohexanecarbonylazetidinyl oxy)acetic acid represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its synthesis highlights the progress made in organic synthesis techniques, while its pharmacological profile underscores its promise as a lead compound for drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.